Cas no 39255-70-4 (Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI))

Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI) structure
39255-70-4 structure
Product Name:Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)
CAS No:39255-70-4
MF:C11H16N2O2
MW:208.256942749023
CID:297595
PubChem ID:21433237
Update Time:2025-04-19

Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,4-pyridinyl-, 1,1-dimethylpropyl ester (9CI)
    • 39255-70-4
    • 2-Methyl-2-butanyl 4-pyridinylcarbamate
    • SCHEMBL11674360
    • Inchi: 1S/C11H16N2O2/c1-4-11(2,3)15-10(14)13-9-5-7-12-8-6-9/h5-8H,4H2,1-3H3,(H,12,13,14)
    • InChI Key: NKVQCUPMFVAICX-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CN=CC=1)=O)C(C)(C)CC

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 51.2Ų
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